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OCTYL PHENYLACETATE OCTYL PHENYLACETATE Octyl phenylacetate, also known as fema 2812 or octyl alpha-toluate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Octyl phenylacetate has been primarily detected in urine. Within the cell, octyl phenylacetate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl phenylacetate has a basil, bois de rose, and earthy taste.
Brand Name: Vulcanchem
CAS No.: 122-45-2
VCID: VC0092660
InChI: InChI=1S/C16H24O2/c1-2-3-4-5-6-10-13-18-16(17)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3
SMILES: CCCCCCCCOC(=O)CC1=CC=CC=C1
Molecular Formula: C16H24O2
Molecular Weight: 248.36 g/mol

OCTYL PHENYLACETATE

CAS No.: 122-45-2

Main Products

VCID: VC0092660

Molecular Formula: C16H24O2

Molecular Weight: 248.36 g/mol

OCTYL PHENYLACETATE - 122-45-2

CAS No. 122-45-2
Product Name OCTYL PHENYLACETATE
Molecular Formula C16H24O2
Molecular Weight 248.36 g/mol
IUPAC Name octyl 2-phenylacetate
Standard InChI InChI=1S/C16H24O2/c1-2-3-4-5-6-10-13-18-16(17)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3
Standard InChIKey VGYPAVUJUMQTGE-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)CC1=CC=CC=C1
Canonical SMILES CCCCCCCCOC(=O)CC1=CC=CC=C1
Density d15.5 0.98
0.950-0.956
Physical Description Colourless viscous liquid; mild sweet-floral odour of woody-orange-rose type
Description Octyl phenylacetate, also known as fema 2812 or octyl alpha-toluate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Octyl phenylacetate has been primarily detected in urine. Within the cell, octyl phenylacetate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl phenylacetate has a basil, bois de rose, and earthy taste.
Solubility Insoluble in water; soluble in oils
Miscible at room temperature (in ethanol)
PubChem Compound 61050
Last Modified Nov 11 2021
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